Cas no 7670-94-2 (Phosphonic acid, phenyl-, mono(1-methylethyl) ester)

7670-94-2 structure
Product name:Phosphonic acid, phenyl-, mono(1-methylethyl) ester
Phosphonic acid, phenyl-, mono(1-methylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, phenyl-, mono(1-methylethyl) ester
- phenyl(propan-2-yloxy)phosphinate
- DTXSID20824366
- Propan-2-yl phenylphosphonate
- 7670-94-2
-
- Inchi: InChI=1S/C9H13O3P/c1-8(2)12-13(10,11)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,10,11)/p-1
- InChI Key: AMMLGNMMJIYCGG-UHFFFAOYSA-M
- SMILES: CC(C)OP(=O)(C1=CC=CC=C1)[O-]
Computed Properties
- Exact Mass: 199.05246
- Monoisotopic Mass: 199.05240624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- PSA: 49.36
Phosphonic acid, phenyl-, mono(1-methylethyl) ester Related Literature
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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